Cas no 6494-09-3 (2-methoxy-1-{2-[2-(2-nitrophenoxy)ethoxy]ethoxy}-4-(prop-2-en-1-yl)benzene)

• Product Name: 2-methoxy-1-{2-[2-(2-nitrophenoxy)ethoxy]ethoxy}-4-(prop-2-en-1-yl)benzene
• CAS No: 6494-09-3
• MF: C₃H₄N₄O
• MW: 112.090059280396
• CID: 961452
• Update Time: 2024-06-12

2-methoxy-1-{2-[2-(2-nitrophenoxy)ethoxy]ethoxy}-4-(prop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-{2-[2-(2-nitrophenoxy)ethoxy]ethoxy}-4-(prop-2-en-1-yl)benzene
• Formamide, N-1H-1,2,4-triazol-5-yl-

• Inchi： 1S/C3H4N4O/c8-2-5-3-4-1-6-7-3/h1-2H,(H2,4,5,6,7,8)
• InChI Key： WDTLDGKGWGDNSS-UHFFFAOYSA-N
• SMILES： C(NC1NN=CN=1)=O

Computed Properties

• Exact Mass: 373.15259
• Monoisotopic Mass: 112.038511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 85.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.7

Experimental Properties

• Density: 1.174
• Melting Point: 201-202 °C
• Boiling Point: 521.1°C at 760 mmHg
• Flash Point: 200.7°C
• Refractive Index: 1.554
• PSA: 80.06
• pka: 9.04±0.20(Predicted)